Cas no 1021058-73-0 (3,3-dimethyl-N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)butanamide)

• Product Name: 3,3-dimethyl-N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)butanamide
• CAS No: 1021058-73-0
• MF: C₂₀H₃₃N₃O₃S
• MW: 395.559324026108
• CID: 5971974
• PubChem ID: 42175760
• Update Time: 2025-06-18

3,3-dimethyl-N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)butanamide
• 3,3-dimethyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]sulfonylpropyl]butanamide
• 1021058-73-0
• SR-01000921690
• F5253-0570
• 3,3-dimethyl-N-(3-((4-(m-tolyl)piperazin-1-yl)sulfonyl)propyl)butanamide
• AKOS024503241
• SR-01000921690-1

• Inchi： 1S/C20H33N3O3S/c1-17-7-5-8-18(15-17)22-10-12-23(13-11-22)27(25,26)14-6-9-21-19(24)16-20(2,3)4/h5,7-8,15H,6,9-14,16H2,1-4H3,(H,21,24)
• InChI Key： XPXBLIKWAISOGA-UHFFFAOYSA-N
• SMILES： C(NCCCS(N1CCN(C2=CC=CC(C)=C2)CC1)(=O)=O)(=O)CC(C)(C)C

Computed Properties

• Exact Mass: 395.22426310g/mol
• Monoisotopic Mass: 395.22426310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3,3-dimethyl-N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)butanamide

3,3-Dimethyl-N-(3-{[4-(3-Methylphenyl)Piperazin-1-Yl]Sulfonyl}Propyl)Butanamide: A Comprehensive Overview

The compound 3,3-dimethyl-N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)butanamide (CAS No. 1021058-73-0) is a highly specialized molecule with significant potential in the field of biopharmaceutical research and drug development. This compound belongs to a class of molecules that are often explored for their biochemical activity, particularly as ligands or inhibitors in various enzyme-mediated reactions. Its complex structure, featuring a combination of piperazine ring, sulfonyl group, and aromatic substituents, renders it an interesting candidate for targeted therapies.

Recent studies have highlighted the importance of molecules like 3,3-dimethylbutanamide derivatives in modulating kinase activity, a critical process in cell signaling. The presence of the piperazin-1-yl sulfonyl group suggests that this compound may act as a potent inhibitor of specific enzymes, potentially offering therapeutic benefits in oncology or inflammatory diseases. Furthermore, the 3-methylphenyl substituent on the piperazine ring introduces additional steric and electronic effects, which could enhance its binding affinity to biological targets.

One of the most notable aspects of this compound is its selectivity profile. Research indicates that it demonstrates a high degree of target specificity, making it a promising candidate for precision medicine applications. The combination of 3,3-dimethylbutanamide and the sulfonyl-piperazine moiety creates a molecule with unique pharmacokinetic properties, including moderate solubility and acceptable bioavailability, which are essential characteristics for drug candidates.

Recent advancements in crystallography and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of this compound. For instance, the sulfonyl group is known to play a crucial role in hydrogen bonding, which can significantly influence its binding to enzyme active sites. Similarly, the piperazine ring contributes to heterocyclic stability, ensuring that the molecule remains structurally intact under physiological conditions.

Another area of focus in recent research has been the metabolic stability of this compound. Studies suggest that it exhibits favorable hepatic microsomal stability, reducing the risk of first-pass metabolism and thereby improving its oral bioavailability. This makes it an attractive candidate for small molecule drug development, particularly in conditions where systemic delivery is desired.

Moreover, the compound's pharmacodynamic properties have been explored in preclinical models. Results indicate that it demonstrates significant efficacy in modulating specific signaling pathways, with minimal off-target effects. This selectivity is attributed to its unique structure, which allows for precise interactions with receptor sites while minimizing unwanted adverse effects.

Looking ahead, the potential applications of this compound extend beyond pharmacology. Its structural features make it a valuable tool in chemical biology, particularly in studies aimed at understanding protein-ligand interactions and enzyme mechanisms. Furthermore, its synthetic versatility opens up possibilities for modular customization, enabling the development of derivatives with tailored therapeutic indices.

In conclusion, 3,3-dimethyl-N-(3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}propyl)butanamide represents a significant advancement in the field of biopharmaceuticals, with its unique structure and promising pharmacological profile. As research continues to unravel its full potential, it is poised to play a pivotal role in the development of next-generation therapies for a range of diseases.